Cas no 885963-78-0 ([1,1'-Biphenyl]-3-methanol,3',4'-dimethoxy-)

• Product name: [1,1'-Biphenyl]-3-methanol,3',4'-dimethoxy-
• CAS No: 885963-78-0
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 712006
• PubChem ID: 40479476

[1,1'-Biphenyl]-3-methanol,3',4'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanol,3',4'-dimethoxy-
• [3-(2,4-dimethoxyphenyl)phenyl]methanol
• 3-(2,4-DIMETHOXYPHENYL)BENZYL ALCOHOL
• [1,1'-Biphenyl]-3-methanol,3',4'-dimethoxy
• 3-(2,6-Dimethoxyphenyl)benzyl alcohol
• 3-(3,4-Dihydroxyphenyl)benzyl alcohol
• 3-(3,4-Dimethoxyphenyl)benzyl alcohol
• 3-(3,5-Dimethoxyphenyl)benzyl alcohol
• (3',4'-Dimethoxy-[1,1'-biphenyl]-3-yl)methanol
• 885963-78-0

• MDL： MFCD06858713
• Inchi： InChI=1S/C15H16O3/c1-17-14-7-6-13(9-15(14)18-2)12-5-3-4-11(8-12)10-16/h3-9,16H,10H2,1-2H3
• InChI Key： NQLAJJBLWJZCFR-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C2=CC=CC(=C2)CO)OC

Computed Properties

• Exact Mass: 244.11000
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 2.86310